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Compound of Interest

Compound Name: tert-Butyl L-alaninate

Cat. No.: B1265749 Get Quote

Essential Safety and Handling Guide for tert-
Butyl L-alaninate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling tert-Butyl L-alaninate. Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling tert-Butyl L-
alaninate to minimize exposure and ensure personal safety.[1]
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Protection Type Required PPE Specifications

Eye/Face Protection
Safety glasses with side

shields or goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[2]

Skin Protection
Chemical-resistant, impervious

gloves

Handle with impervious gloves.

[3] Nitrile or latex gloves are

commonly used.[4] Long-

sleeved clothing should be

worn.[5]

Respiratory Protection Dust mask

A type N95 (US) or equivalent

respirator is recommended,

especially when dealing with

the powder form to avoid dust

formation.[1]

Immediate First Aid Measures
In the event of exposure to tert-Butyl L-alaninate, the following first aid measures should be

taken immediately.
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If symptoms occur,

get medical attention.[2][6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3] Wash off

immediately with plenty of water for at least 15

minutes.[2][5] If skin irritation or a rash occurs,

seek medical advice.[6]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[2][5]

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] If eye irritation persists,

get medical attention.[6]

Ingestion

Clean mouth with water and drink plenty of

water afterwards.[2] Get medical attention if you

feel unwell.[3][6]

Operational Plan for Safe Handling
Follow these step-by-step procedures for the safe handling of tert-Butyl L-alaninate in the

laboratory.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, well-ventilated place.[2][7]

Keep refrigerated at 2-8°C.[1]

Store under an inert atmosphere and protect from moisture as the substance is

hygroscopic.[2][7]

Preparation and Use:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC442920050&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/A2010_EU_6N.pdf
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/489948
https://www.fishersci.com/store/msds?partNumber=AC442920050&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15476338&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/A2010_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC442920050&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15476338&countryCode=GB&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/489948
https://www.tcichemicals.com/BE/en/sds/A2010_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC442920050&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/489948
https://www.tcichemicals.com/BE/en/sds/A2010_EU_6N.pdf
https://www.benchchem.com/product/b1265749?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC442920050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH59359&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/sial/05190
https://www.fishersci.com/store/msds?partNumber=AC442920050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH59359&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure adequate ventilation and use a local exhaust ventilation system to prevent the

dispersion of dust.[6]

Wear all required personal protective equipment (see PPE table above).

Avoid contact with skin, eyes, or clothing.[2][6]

Avoid ingestion and inhalation.[2]

Minimize dust formation during handling.[2][5]

Post-Handling:

Wash hands thoroughly after handling.[3][5]

Change contaminated clothing.[3]

Clean the work area to remove any residue.

Disposal Plan
Proper disposal of tert-Butyl L-alaninate and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect waste from residues in their original containers if possible.[3]

Do not mix with other waste.[3]

Sweep up and shovel any spills into suitable containers for disposal.[2][5]

Container Handling:

Handle uncleaned, empty containers as you would the product itself.[3]

Disposal Method:

Dispose of waste material in accordance with national and local regulations.[3][6]
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Entrust disposal to a licensed waste disposal company.[6]

Do not let the product enter drains.[3]

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps and decision points for the safe handling and

disposal of tert-Butyl L-alaninate.
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Operational Plan: Safe Handling

Disposal Plan

Emergency Procedures

Receiving and Storage
- Inspect container

- Store at 2-8°C, inert atmosphere

Preparation and Use
- Ensure ventilation

- Wear full PPE

Handling Operations
- Avoid contact and dust formation

Post-Handling
- Wash hands

- Decontaminate area

Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

If Exposure Occurs

Waste Collection
- Use original containers

- Do not mix waste

Waste Generated

Container Handling
- Treat empty containers as hazardous

Final Disposal
- Licensed waste disposal company

- Follow all regulations

Immediate First Aid
(Refer to First Aid Measures Table)

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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